8-[2-(Methylsulfanyl)pyridine-3-carbonyl]-1,4-dioxa-8-azaspiro[4.5]decane

• IUPAC Name: 1,4-dioxa-8-azaspiro[4.5]decan-8-yl-(2-methylsulfanylpyridin-3-yl)methanone
• InChI: InChI=1S/C14H18N2O3S/c1-20-12-11(3-2-6-15-12)13(17)16-7-4-14(5-8-16)18-9-10-19-14/h2-3,6H,4-5,7-10H2,1H3
• InChI Key: IBAVTIDKMFMVAP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)N2CCC3(CC2)OCCO3
• Molecular Formula: C14H18N2O3S
• Molecular Weight: 294.37 g/mol
• CAS No.: 1208744-56-2

Description

The description of a compound usually includes its IUPAC name, molecular formula, and structural formula. The IUPAC name provides a systematic way of naming chemical substances and is based on their chemical structure. The molecular formula represents the number and type of atoms in a molecule, while the structural formula shows how these atoms are connected.

Synthesis Analysis

Synthesis analysis involves studying the methods used to create the compound. This can include various chemical reactions, the use of catalysts, reaction conditions (such as temperature and pressure), and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used for this purpose.

Chemical Reactions Analysis

Chemical reactions analysis involves studying how the compound reacts with other substances. This can provide information about its reactivity, stability, and possible uses.

Physical And Chemical Properties Analysis

Physical and chemical properties include characteristics such as melting point, boiling point, solubility, density, and reactivity with other substances.

Mechanism of Action

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Safety and Hazards

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Future Directions

Future directions could involve further studies to better understand the compound’s properties, potential applications (such as in medicine or industry), and possible improvements to its synthesis process.